Cas no 2137895-65-7 (N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline)

• Product Name: N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline
• CAS No: 2137895-65-7
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 6079670
• PubChem ID: 165452419
• Update Time: 2025-06-11

N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 2137895-65-7
• EN300-738474
• N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline

• Inchi： 1S/C13H16N4/c1-14-11-5-2-4-10(8-11)12-9-16-17-7-3-6-15-13(12)17/h2,4-5,8-9,14-15H,3,6-7H2,1H3
• InChI Key： XHVGCOBMIRAXKF-UHFFFAOYSA-N
• SMILES： N12C(=C(C=N1)C1C=CC=C(C=1)NC)NCCC2

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.9Ų

Additional information on N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline

Comprehensive Overview of N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline (CAS No. 2137895-65-7)

The compound N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline (CAS No. 2137895-65-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core linked to an N-methylaniline moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in targeting signaling pathways involved in diseases such as cancer and inflammatory disorders.

In recent years, the demand for novel heterocyclic compounds like N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline has surged due to their versatility in drug design. The pyrazolo[1,5-a]pyrimidine scaffold, in particular, is known for its ability to mimic purine bases, enabling interactions with biological targets such as enzymes and receptors. This property has led to its incorporation into several clinical-stage molecules, addressing unmet medical needs in oncology and immunology. The presence of the N-methylaniline group further enhances the compound's pharmacokinetic properties, improving its bioavailability and metabolic stability.

One of the most frequently searched questions regarding CAS No. 2137895-65-7 is its synthetic route and scalability. The synthesis of this compound typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization processes. Researchers are also exploring greener alternatives, such as microwave-assisted synthesis, to reduce reaction times and improve yields. These advancements align with the growing emphasis on sustainable chemistry in the pharmaceutical industry, a topic that resonates with both academic and industrial stakeholders.

The therapeutic potential of N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline extends beyond its role as a kinase inhibitor. Recent studies have investigated its applicability in neurodegenerative diseases, where modulation of specific protein kinases could offer neuroprotective effects. Additionally, its structural similarity to known ATP-competitive inhibitors has sparked interest in repurposing this compound for other indications, such as metabolic disorders and infectious diseases. Such explorations are often driven by the need for cost-effective and rapid drug development strategies, especially in the wake of global health crises.

From a commercial perspective, the availability of CAS No. 2137895-65-7 is critical for researchers and pharmaceutical companies engaged in preclinical studies. Suppliers often highlight its high purity and custom synthesis options to meet diverse research needs. The compound's stability under standard storage conditions and compatibility with common solvents further enhance its appeal for laboratory use. As the demand for targeted therapies grows, N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline is poised to remain a key player in the development of next-generation pharmaceuticals.

In conclusion, N-methyl-3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}aniline (CAS No. 2137895-65-7) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with ongoing research into its mechanisms of action, underscore its importance in modern drug discovery. Whether as a tool compound for academic research or a lead molecule for clinical development, this compound continues to inspire innovation in the life sciences. Future studies will likely uncover even broader utilities, solidifying its place in the ever-evolving landscape of medicinal chemistry.